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Compound of Interest

Compound Name: Calcium perchlorate tetrahydrate

Cat. No.: B1144368

Calcium Perchlorate Tetrahydrate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
calcium perchlorate tetrahydrate, Ca(ClOa4)2-4H20. The information is curated for
professionals in research, scientific, and pharmaceutical development fields, with a focus on
guantitative data, detailed experimental methodologies, and visual representations of key
processes.

Physical Properties

Calcium perchlorate tetrahydrate is a white, crystalline solid that is highly soluble in water
and also soluble in alcohols.[1][2] It is notably hygroscopic, readily absorbing moisture from the
atmosphere.[3][4] This property makes it an effective desiccant.[5]

Table 1: Quantitative Physical Properties of Calcium Perchlorate Tetrahydrate
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Property Value Reference(s)
Molecular Formula Ca(ClO4)2:4H20 [6]
Molecular Weight 311.04 g/mol [6]
Appearance White crystalline solid [2]
2.651 g/cm? (for the anhydrous
Density form, data for tetrahydrate not [2][3]
specified)
Melting Point Decomposes before melting [7]
Boiling Point Not applicable (decomposes)

Solubility in Water

188 g/100 mL at 20 °C (for the

anhydrous form)

[2]

Solubility in Ethanol Soluble [2]
Solubility in Methanol Soluble [2]
Deliquescence Relative
o 18.5+ 0.5% [8]
Humidity (DRH) at 278 K
Deliquescence Relative
155+ 0.5% [8]

Humidity (DRH) at 303 K

Chemical Properties

Calcium perchlorate is a strong oxidizing agent and can form explosive mixtures with reducing

agents, organic materials, and other combustible materials.[3][9][10] Reactions can be initiated

by heat, spark, or friction.[9]

Table 2: Chemical and Reactivity Data for Calcium Perchlorate Tetrahydrate
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Property Description Reference(s)

Stabilit Stable under normal
abili
Y conditions, but hygroscopic.[4]

Strong oxidizing agent.[3][9]
Reactivity Reacts with reducing agents,
potentially explosively.[9][10]

Upon heating, it first
dehydrates in multiple steps,
N followed by the decomposition
Decomposition )
of the anhydrous salt into
calcium chloride and oxygen.

[71011]

Reducing agents, organic
o materials, combustible
Incompatibilities _ _ ,
materials, strong acids, finely

powdered metals.[12]

Experimental Protocols
Determination of Water of Hydration by
Thermogravimetric Analysis (TGA)

This protocol outlines the determination of the water content in calcium perchlorate
tetrahydrate using thermogravimetric analysis.

Methodology:

 Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature

according to the manufacturer's specifications.

o Sample Preparation: Accurately weigh 5-10 mg of calcium perchlorate tetrahydrate into a
clean, tared TGA crucible (typically alumina or platinum).

e Analysis Parameters:
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o Temperature Program: Heat the sample from ambient temperature (e.g., 25 °C) to 600 °C
at a constant heating rate of 10 °C/min.

o Atmosphere: Use an inert atmosphere, such as dry nitrogen, with a purge rate of 50
mL/min to prevent side reactions.

o Data Acquisition: Record the mass loss of the sample as a function of temperature.
o Data Analysis:

o The initial mass loss step corresponds to the loss of the four water molecules of hydration.
This typically occurs in stages between approximately 50 °C and 250 °C.[7][11]

o Calculate the percentage mass loss for the dehydration step.

o From the percentage mass loss, determine the number of moles of water per mole of the
anhydrous salt.

Thermal Decomposition Analysis by Differential
Scanning Calorimetry (DSC)

This protocol describes the analysis of the thermal transitions of calcium perchlorate
tetrahydrate using DSC.

Methodology:

 Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using
appropriate standards (e.g., indium).

o Sample Preparation: Hermetically seal 1-3 mg of calcium perchlorate tetrahydrate in an
aluminum DSC pan. An empty, sealed aluminum pan should be used as a reference.

e Analysis Parameters:

o Temperature Program: Heat the sample from ambient temperature to 500 °C at a heating
rate of 10 °C/min.

o Atmosphere: Use an inert nitrogen atmosphere with a purge rate of 50 mL/min.
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» Data Acquisition: Record the heat flow to the sample relative to the reference as a function of

temperature.
o Data Analysis:

o Observe endothermic peaks corresponding to the dehydration of the tetrahydrate. The
dehydration process occurs in multiple steps.[7][11]

o An endotherm corresponding to the melting of the anhydrous salt will be observed at
higher temperatures, followed by an exothermic event indicating decomposition.[7][11]

Measurement of Hygroscopicity

This protocol provides a method for determining the deliquescence relative humidity (DRH) and
water uptake of calcium perchlorate tetrahydrate.

Methodology:

o Sample Preparation: Place a known, small amount of finely ground calcium perchlorate
tetrahydrate in a tared sample holder within a dynamic vapor sorption (DVS) analyzer or a
controlled humidity chamber equipped with a microbalance.

e Instrument Setup: Equilibrate the sample at a low relative humidity (e.g., <1% RH) until a
stable mass is achieved. The temperature should be controlled at the desired setpoint (e.g.,
298 K).

o Data Collection:

o Increase the relative humidity in a stepwise manner (e.g., increments of 10% RH),
allowing the sample mass to equilibrate at each step.

o The DRH is the relative humidity at which a sharp increase in mass is observed, indicating
the transition from a solid to a saturated aqueous solution.[8] For calcium perchlorate
tetrahydrate at 298 K, this is approximately 15.5%.[8]

o Continue to increase the RH to observe further water uptake by the resulting solution.

o Data Analysis:
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o Plot the change in mass (or mass percentage) as a function of relative humidity to
generate a moisture sorption isotherm.

o The DRH is identified as the inflection point in the isotherm.

o The mass of water absorbed at each RH step can be used to quantify the hygroscopic
growth factor.[8]

Visualizations
Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of an inorganic hydrated salt like calcium perchlorate tetrahydrate.

Physical Property Analysis

Click to download full resolution via product page

Physicochemical Characterization Workflow

Thermal Decomposition Pathway

The following diagram illustrates the sequential steps of the thermal decomposition of calcium
perchlorate tetrahydrate.
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Thermal Decomposition of Calcium Perchlorate Tetrahydrate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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